Cas no 941896-62-4 (1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-4-carboxamide)

• Product Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-4-carboxamide
• CAS No: 941896-62-4
• MF: C₂₁H₂₁ClN₂O₄S₂
• MW: 464.985441923141
• CID: 5500256
• Update Time: 2025-10-22

1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-4-carboxamide

• Inchi： 1S/C21H21ClN2O4S2/c1-28-18-7-6-17(15-4-2-3-5-16(15)18)23-21(25)14-10-12-24(13-11-14)30(26,27)20-9-8-19(22)29-20/h2-9,14H,10-13H2,1H3,(H,23,25)
• InChI Key： CCBPYXLIPIFHRD-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCC(C(NC2=C3C(C=CC=C3)=C(OC)C=C2)=O)CC1

Additional information on 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-4-carboxamide

Comprehensive Overview of 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-4-carboxamide (CAS No. 941896-62-4)

1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-4-carboxamide (CAS No. 941896-62-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both chlorothiophene and methoxynaphthalene moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting specific enzymes or receptors.

In recent years, the scientific community has shown growing interest in sulfonylpiperidine carboxamides, driven by their potential in treating various diseases. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of compounds like 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-4-carboxamide. This compound's ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) or kinases, has made it a subject of extensive preclinical studies. Its molecular weight and logP value suggest favorable pharmacokinetic properties, which are critical for oral bioavailability.

The synthesis of 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-4-carboxamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are optimized to achieve high yields and purity, which are essential for further biological evaluation. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its structural integrity and consistency across batches.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-4-carboxamide?" Preliminary studies suggest its relevance in inflammatory diseases, neurodegenerative disorders, and even certain oncological conditions. Its mechanism of action is believed to involve modulation of cellular signaling pathways, although further research is needed to elucidate its exact pharmacological profile.

Another trending topic in the context of this compound is its green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly practices, researchers are exploring ways to reduce the use of hazardous reagents and solvents in the production of 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-4-carboxamide. This aligns with the broader industry shift toward green pharmaceuticals and eco-friendly drug development.

From a commercial perspective, the demand for high-quality research chemicals like CAS No. 941896-62-4 is on the rise. Suppliers and manufacturers are focusing on providing compounds with certificates of analysis (CoA) and GMP compliance to meet the stringent requirements of academic and industrial researchers. The compound's stability under various storage conditions is also a critical factor for its long-term usability in laboratories.

In summary, 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-4-carboxamide represents a fascinating area of study in medicinal chemistry. Its unique structure, combined with its potential therapeutic benefits, makes it a valuable tool for advancing our understanding of disease mechanisms and developing novel treatments. As research progresses, this compound may pave the way for innovative therapies addressing unmet medical needs.